4-Bromo-2,2-dimethylhexane-3-one

• Molecular Formula: C8H15BrO
• Molecular Weight: 207.11 g/mol
• IUPAC Name: 4-bromo-2,2-dimethylhexan-3-one
• InChI: InChI=1S/C8H15BrO/c1-5-6(9)7(10)8(2,3)4/h6H,5H2,1-4H3
• InChI Key: CTJLFSBISMWMJN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)C(C)(C)C)Br

Description

4-Bromo-2,2-dimethylhexane-3-one is a useful research compound. Its molecular formula is C8H15BrO and its molecular weight is 207.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Slowly add bromine (10.87 ml, 212.15 mmol) to 2,2-dimethylhexane-3-one (27.20 g, 212.15 mmol) in ether (200 ml) and allow the reaction to stir for 14 h. Combine the reaction mixture with water (200 ml) and partition. Dry the organic layer over Na2SO4, filter and then concentrate the filtrate to provide the title compound as a yellow oil (48.2 g, quant). 1NMR (400 MHz, CDCl3) δ ppm: 1.01 (t, J=7.6 Hz, 3H), 1.27 (s, 9H), 2.03 (m, 2H), 4.58 (t, J=7.2 Hz, 1H). High Res. ES-MS: 207.0348; calc. for C8H15BrO+H, 207.0384.